Cas no 348086-71-5 (Pritelivir)

• Product Name: Pritelivir
• CAS No: 348086-71-5
• MF: C₁₈H₁₈N₄O₃S₂
• MW: 402.490520954132
• MDL: MFCD18633192
• CID: 839003
• PubChem ID: 491941
• Update Time: 2025-11-02

Pritelivir Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[5-(aminosulfonyl)-4-methyl-2-thiazolyl]-N-methyl-4-(2-pyridinyl)-
• BAY 57-1293
• BAY571293
• Benzeneacetamide,N-[5-(aminosulfonyl)-4-methyl-2-thiazolyl]-N-methyl-4-(2-pyridinyl)-
• N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)-2-(4-pyridin-2-ylphenyl)acetamide
• Pritelivir
• AIC316
• BAY-57-1293
• Benzeneacetamide,N-(5-(aminosulfonyl)-4-methyl-2-thiazolyl)-N-methyl-4-(2-pyridinyl)
• UNII-07HQ1TJ4JE
• N-[5-(Aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridinyl)phenyl]acetamide
• D12811
• SW219861-1
• EX-A247
• Benzeneacetamide, N-(5-(aminosulfonyl)-4-methyl-2-thiazolyl)-N-methyl-4-(2-pyridinyl)-
• N-METHYL-N-(4-METHYL-5-SULFAMOYL-1,3-THIAZOL-2-YL)-2-[4-(PYRIDIN-2-YL)PHENYL]ACETAMIDE
• BAY57-1293
• PRITELIVIR [WHO-DD]
• Q15410303
• PRITELIVIR [USAN]
• AC-33065
• N-methyl-N-(4-methyl-5-sulfamoyl-thiazol-2-yl)-2-[4-(2-pyridyl)phenyl]acetamide
• CHEMBL4069597
• Pritelivir (BAY 57-1293)
• C18H18N4O3S2
• PritelivirBAY-57-1293?
• N-Methyl-N-(4-methyl-5-sulfamoylthiazol-2-yl)-2-(4-(pyridin-2-yl)phenyl)acetamide
• N-(5-(Aminiosulfonyl)-4-methyl-1,3-thiazol-2-yl)-N-methyl-2-(4-(2-pyridinyl)phenyl)acetamide
• Pritelivir;AIC316
• SB19731
• Pritelivir (USAN/INN)
• N-[5-(Aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridinyl)phenyl] acetamide
• AIC090093
• HY-15303
• DB11844
• CS-1693
• 348086-71-5
• SCHEMBL1074614
• Benzeneacetamide, N-[5-(aminosulfonyl)-4-methyl-2-thiazolyl]-N-methyl-4-(2-pyridinyl)-
• KS-5353
• BRD-K25204779-001-01-1
• DTXCID00110835
• IVZKZONQVYTCKC-UHFFFAOYSA-N
• N-[5-(Aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridyl)phenyl]acetamide
• HMS3744E03
• pritelivirum
• N-METHYL-N-(4-METHYL-5-SULFAMOYL-1,3-THIAZOL-2-YL)-2-(4-(PYRIDIN-2-YL)PHENYL)ACETAMIDE
• N-(5-(AMINOSULFONYL)-4-METHYL-1,3-THIAZOL-2-YL)-N-METHYL-2-(4-(2-PYRIDINYL)PHENYL)ACETAMIDE
• s7546
• N-[5-(Aminosulfonyl)-4-methyl-2-thiazolyl]-N-methyl-4-(2-pyridinyl)benzeneacetamide
• N-[5-(Aminosulphonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridinyl)phenyl]acetamide
• DA-42669
• DTXSID70188344
• NS00069662
• YNA08671
• AKOS026750515
• Pritelivir(BAY 57-1293)
• HMS3653B15
• NCGC00378984-02
• 348086-71-5 (free base)
• 07HQ1TJ4JE
• BAY 57-1293;AIC316
• AIC-090093
• CCG-268675
• AIC-316
• Pritelivir [INN]
• BCP08742
• MFCD18633192
• LS-14637

• MDL： MFCD18633192
• Inchi： 1S/C18H18N4O3S2/c1-12-17(27(19,24)25)26-18(21-12)22(2)16(23)11-13-6-8-14(9-7-13)15-5-3-4-10-20-15/h3-10H,11H2,1-2H3,(H2,19,24,25)
• InChI Key： IVZKZONQVYTCKC-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(N(C)C(CC2C=CC(C3C=CC=CN=3)=CC=2)=O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 402.08200
• Monoisotopic Mass: 402.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Color/Form: white solid powder
• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 639.4±65.0°C at 760 mmHg
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 142.87000
• LogP: 4.14750

Pritelivir Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pritelivir

Pritelivir (CAS No. 348086-71-5): A Comprehensive Overview of Its Mechanism, Applications, and Future Potential

Pritelivir (CAS No. 348086-71-5) is a novel antiviral compound that has garnered significant attention in recent years due to its unique mechanism of action and potential therapeutic applications. As a helicase-primase inhibitor, Pritelivir targets the replication process of herpesviruses, particularly herpes simplex virus (HSV), offering a promising alternative to traditional nucleoside analogs like acyclovir. The compound's ability to inhibit viral DNA synthesis at an earlier stage than conventional therapies makes it a subject of intense research and clinical interest.

The growing demand for effective antiviral treatments has placed Pritelivir at the forefront of discussions among researchers, healthcare professionals, and patients alike. With increasing concerns about antiviral resistance and the limitations of existing therapies, this compound represents a potential breakthrough in managing HSV infections, including those caused by drug-resistant strains. Its development aligns with current trends in precision medicine and targeted therapy, addressing key challenges in viral disease management.

From a pharmacological perspective, Pritelivir demonstrates several advantages over traditional antivirals. Its mechanism of action involves binding to the viral helicase-primase complex, effectively blocking the unwinding of viral DNA and preventing primer formation - essential steps in viral replication. This distinct approach not only enhances its efficacy but also reduces the likelihood of cross-resistance with nucleoside analogs. Clinical studies have shown promising results in treating HSV-2 infections, with particular benefits for immunocompromised patients who often struggle with recurrent and severe outbreaks.

The development of Pritelivir responds to several pressing needs in modern virology and infectious disease management. As patients increasingly search for information about new herpes treatments and alternative HSV therapies, this compound offers hope for improved outcomes. Its potential applications extend beyond standard treatment to include suppressive therapy and possibly even prevention of viral transmission, topics that frequently appear in patient forums and medical discussions online.

Ongoing research into Pritelivir continues to explore its full therapeutic potential. Scientists are investigating its pharmacokinetic profile, optimal dosing regimens, and potential combination therapies with existing antivirals. The compound's selectivity for viral enzymes over human counterparts contributes to its favorable safety profile, a critical consideration in antiviral drug development. These characteristics make Pritelivir a compelling subject for both clinical research and pharmaceutical innovation.

From a molecular standpoint, the structure of Pritelivir (CAS No. 348086-71-5) has been carefully designed to maximize target engagement while minimizing off-target effects. The compound's chemical properties allow for good oral bioavailability, an important factor in patient compliance and treatment accessibility. As the scientific community continues to unravel the complexities of herpesvirus infections, Pritelivir stands as a testament to the progress being made in antiviral drug discovery.

The commercial and therapeutic potential of Pritelivir has sparked considerable interest in the pharmaceutical industry. With millions of people worldwide affected by HSV infections, the market for more effective treatments remains substantial. The compound's development pathway offers valuable insights into the challenges and opportunities in bringing novel antivirals to market, a topic frequently searched by investors and industry analysts following biopharma trends and emerging therapies.

Looking ahead, Pritelivir represents more than just another antiviral option - it embodies the evolution of antiviral therapy toward more targeted, mechanism-based approaches. Its continued evaluation in clinical trials may pave the way for similar compounds targeting other viral pathogens, potentially revolutionizing how we treat viral infections. For patients searching for breakthrough HSV treatments or new options for genital herpes, Pritelivir offers a glimpse into the future of antiviral medicine.

In conclusion, Pritelivir (CAS No. 348086-71-5) stands as a significant advancement in antiviral therapy, addressing many of the limitations associated with current HSV treatments. Its unique mechanism, combined with promising clinical data, positions it as a potentially transformative option for patients and clinicians alike. As research progresses and more data becomes available, the medical community eagerly anticipates the full realization of this compound's therapeutic potential in the ongoing battle against herpesvirus infections.